2,2’-[(1R,2R)-1,2-Diamino-1,2-ethanediyl]bisphenol
2,2’-[(1R,2R)-1,2-Diamino-1,2-ethanediyl]bisphenol
Brand Name:
Vulcanchem
CAS No.:
870991-70-1
VCID:
VC0107491
InChI:
InChI=1S/C14H16N2O2/c15-13(9-5-1-3-7-11(9)17)14(16)10-6-2-4-8-12(10)18/h1-8,13-14,17-18H,15-16H2/t13-,14-/m1/s1
SMILES:
C1=CC=C(C(=C1)C(C(C2=CC=CC=C2O)N)N)O
Molecular Formula:
C14H16N2O2
Molecular Weight:
244.29 g/mol
2,2’-[(1R,2R)-1,2-Diamino-1,2-ethanediyl]bisphenol
CAS No.: 870991-70-1
Reference Standards
VCID: VC0107491
Molecular Formula: C14H16N2O2
Molecular Weight: 244.29 g/mol
![2,2’-[(1R,2R)-1,2-Diamino-1,2-ethanediyl]bisphenol - 870991-70-1](/images/no_structure.jpg)
| CAS No. | 870991-70-1 |
|---|---|
| Product Name | 2,2’-[(1R,2R)-1,2-Diamino-1,2-ethanediyl]bisphenol |
| Molecular Formula | C14H16N2O2 |
| Molecular Weight | 244.29 g/mol |
| IUPAC Name | 2-[(1R,2R)-1,2-diamino-2-(2-hydroxyphenyl)ethyl]phenol |
| Standard InChI | InChI=1S/C14H16N2O2/c15-13(9-5-1-3-7-11(9)17)14(16)10-6-2-4-8-12(10)18/h1-8,13-14,17-18H,15-16H2/t13-,14-/m1/s1 |
| Standard InChIKey | MRNPLGLZBUDMRE-ZIAGYGMSSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)[C@H]([C@@H](C2=CC=CC=C2O)N)N)O |
| SMILES | C1=CC=C(C(=C1)C(C(C2=CC=CC=C2O)N)N)O |
| Canonical SMILES | C1=CC=C(C(=C1)C(C(C2=CC=CC=C2O)N)N)O |
| PubChem Compound | 16218403 |
| Last Modified | Nov 11 2021 |
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